Cas no 937-27-9 (2,5-PDC)

2,5-PDC structure

Product Name:2,5-PDC

CAS No:937-27-9

MF:C₆H₅NO₄

MW:155.108201742172

MDL:MFCD09991932

CID:752564

PubChem ID:11846406

Update Time:2024-10-26

2,5-PDC Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrole-2,5-dicarboxylic acid
- pyrrole-2,5-dicarboxylic acid
- pyrrole-2,5-dicarboxylic
- JLUIOEOHOOLSJC-UHFFFAOYSA-N
- 1-H-pyrrole-2,5-dicarboxylic acid
- BBL034425
- 5938AC
- STL383205
- FCH879078
- ST2401765
- AX8250431
- A844689
- Q27139411
- Pyrrole-2,5-dicarboxylic acid (6CI, 7CI, 8CI)
- 2,5-PDC
- YSWG648
- AMY5008
- FT-0652334
- DTXSID80474366
- MFCD09991932
- SB62295
- SCHEMBL70048
- EN300-159636
- Z1198267259
- AKOS006311963
- DS-17822
- SY114076
- CHEBI:71161
- 1H-pyrrole-2,5-dicarboxylicAcid
- 2,5-pyrroldicarboxylic acid
- CS-0102794
- 937-27-9
- J-504746
- pyrrole-2, 5-dicarboxylic acid
- pyrrole-2,5-dicarboxylate
- DTXCID70425180
- DB-079674
- 1H-pyrrole-2,5-dicarboxylate
- MDL： MFCD09991932
- Inchi： 1S/C6H5NO4/c8-5(9)3-1-2-4(7-3)6(10)11/h1-2,7H,(H,8,9)(H,10,11)
- InChI Key： JLUIOEOHOOLSJC-UHFFFAOYSA-N
- SMILES： O=C(C1NC(C(O)=O)=CC=1)O

Computed Properties

Exact Mass: 155.02185764g/mol
Monoisotopic Mass: 155.02185764g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 171
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 90.4
XLogP3: 0.4

Experimental Properties

Density: 1.7±0.1 g/cm3
Boiling Point: 528.2±35.0°C at 760 mmHg
Flash Point: 273.2±25.9 °C
Vapor Pressure: 0.0±1.5 mmHg at 25°C

2,5-PDC Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：Sealed in dry,2-8°C

2,5-PDC Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TE380-1g	2,5-PDC	937-27-9	97%	1g	2703.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TE380-250mg	2,5-PDC	937-27-9	97%	250mg	1337CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TE380-100mg	2,5-PDC	937-27-9	97%	100mg	248.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TE380-5g	2,5-PDC	937-27-9	97%	5g	7138.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TE380-200mg	2,5-PDC	937-27-9	97%	200mg	608.0CNY	2021-07-12
Chemenu	CM126451-50mg	1H-pyrrole-2,5-dicarboxylic acid	937-27-9	95%+	50mg	$60	2021-08-05
Chemenu	CM126451-100mg	1H-pyrrole-2,5-dicarboxylic acid	937-27-9	95%+	100mg	$106	2021-08-05
Chemenu	CM126451-250mg	1H-pyrrole-2,5-dicarboxylic acid	937-27-9	95%+	250mg	$138	2021-08-05
Chemenu	CM126451-1g	1H-pyrrole-2,5-dicarboxylic acid	937-27-9	95%+	1g	$394	2021-08-05
Chemenu	CM126451-5g	1H-pyrrole-2,5-dicarboxylic acid	937-27-9	95%+	5g	$1878	2021-08-05

2,5-PDC Production Method

Production Method 1

473401-82-0

937-27-9

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 16 h, 100 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1

Reference

: Benzene-, pyrrole-, and furan-containing diametrically strapped calix[4]pyrroles-an experimental and theoretical study of hydrogen-bonding effects in chloride anion recognition

Yoon, Dae-Wi; Gross, Dustin E.; Lynch, Vincent M.; Sessler, Jonathan L.; Hay, Benjamin P.; et al, Angewandte Chemie, 2008, 47(27), 5038-5042

Production Method 2

1199-64-0

937-27-9

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; 3 h, 60 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

: Thioamides versus amides in anion binding

Zielinski, Tomasz; Jurczak, Janusz, Tetrahedron, 2005, 61(16), 4081-4089

Production Method 3

76-02-8

937-27-9

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Chloroform ; 3 h, 60 °C
1.2 Reagents: Sodium methoxide ; 5 h, rt
1.3 Reagents: Phosphorus oxychloride Solvents: Dichloromethane ; 12 h, rt
1.4 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Acetone , Water ; 4 h, 60 °C
1.5 Reagents: Sodium hydroxide Solvents: Water ; 4 h, reflux

Reference

: Isomeric chiral pyrrole diamides and their efficacy in enantioselective sensing of tartrate in sol-gel medium

Ghosh, Kumaresh; Majumdar, Anupam, Tetrahedron Letters, 2016, 57(32), 3629-3634

Production Method 4

39604-60-9

937-27-9

Reaction Conditions

1.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water ; 5 min, 95 - 100 °C; 1 h, 95 - 100 °C; 100 °C → 70 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2, 0 °C

Reference

: Preparation of polyamide analogs possessing antibacterial, antifungal, and/or antitumor activity

, World Intellectual Property Organization, , ,

Production Method 5

1757-29-5

937-27-9

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Methanol , Water ; 5 h, reflux; reflux → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1, rt

Reference

: Synthetic of pyrrole-2,5-dicarboxylic acid and its esters

Li, Wei-jie, Huaxue Shiji, 2013, 35(9), 859-861

Production Method 6

634-97-9

937-27-9

Reaction Conditions

1.1 Catalysts: Lipase CaLB (Candida antarctica) Solvents: Water ; pH 8.5, 50 °C

Reference

: Whole-cell mediated carboxylation of 2-furoic acid towards the production of renewable platform chems. and biomaterials

Lopez-Lorenzo, Ximena; Asem, Heba; Stamm, Arne; Subramaniyan, Sathiyaraj; Hakkarainen, Minna ; et al, ChemCatChem, 2023, 15(6),

Production Method 7

937-27-9

Reaction Conditions

1.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Dimethylformamide ; 1 h, 80 °C
1.2 Reagents: Sodium hydroxide ; 80 °C

Reference

: Pyrrole-based bioplastics with good mechanical properties and biodegradability

, Korea, , ,

Production Method 8

39604-60-9

937-27-9

Reaction Conditions

1.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water ; 5 min, 95 - 100 °C; 1 h, 95 - 100 °C; 100 °C → 70 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2, 0 °C

Reference

: Preparation of novel compounds possessing antibacterial, antifungal or antitumor activity

, World Intellectual Property Organization, , ,

Production Method 9

937-27-9

Reaction Conditions

Reference

: Studies related to the chemistry of melanins. VIII. Pyrrole-carboxylic acids formed by oxidation or hydrolysis of melanins derived from 3,4-dihydroxyphenethylamine or (+-)-3,4-dihydroxyphenylalanine

Binns, F.; Chapman, R. F.; Robson, N. C.; Swan, George A.; Waggott, A., Journal of the Chemical Society [Section] C: Organic, 1970, (8), 1128-34